Cas no 89736-66-3 (2-Pyrrolidinone, 1-(1-methylheptyl)-)

2-Pyrrolidinone, 1-(1-methylheptyl)- structure
89736-66-3 structure
Product Name:2-Pyrrolidinone, 1-(1-methylheptyl)-
CAS No:89736-66-3
MF:C12H23NO
MW:197.317123651505
CID:590708
PubChem ID:13273729
Update Time:2025-04-19

2-Pyrrolidinone, 1-(1-methylheptyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone, 1-(1-methylheptyl)-
    • 1-octan-2-ylpyrrolidin-2-one
    • SCHEMBL8063903
    • DTXSID50533914
    • 1-(OCTAN-2-YL)PYRROLIDIN-2-ONE
    • 89736-66-3
    • Inchi: 1S/C12H23NO/c1-3-4-5-6-8-11(2)13-10-7-9-12(13)14/h11H,3-10H2,1-2H3
    • InChI Key: GMLRMFHKZIBKSV-UHFFFAOYSA-N
    • SMILES: O=C1CCCN1C(C)CCCCCC

Computed Properties

  • Exact Mass: 197.177964357g/mol
  • Monoisotopic Mass: 197.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.3Ų

2-Pyrrolidinone, 1-(1-methylheptyl)- Related Literature

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.